Cas no 61999-18-6 (2H-1,5-Oxazocine, hexahydro-5-(phenylmethyl)-, hydrochloride)

• Product Name: 2H-1,5-Oxazocine, hexahydro-5-(phenylmethyl)-, hydrochloride
• CAS No: 61999-18-6
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 461111
• PubChem ID: 71390768
• Update Time: 2025-04-19

2H-1,5-Oxazocine, hexahydro-5-(phenylmethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Oxazocine, hexahydro-5-(phenylmethyl)-, hydrochloride
• 5-benzyl-1,5-oxazocane,hydrochloride
• DTXSID20812667
• 61999-18-6
• 5-Benzyl-1,5-oxazocane--hydrogen chloride (1/1)

• Inchi： 1S/C13H19NO.ClH/c1-2-6-13(7-3-1)12-14-8-4-10-15-11-5-9-14;/h1-3,6-7H,4-5,8-12H2;1H
• InChI Key： FCIALCZRVMGCOT-UHFFFAOYSA-N
• SMILES： Cl.O1CCCN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 241.1235
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47